Cas no 1203686-31-0 (4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-8-carbonitrile)

• Product Name: 4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-8-carbonitrile
• CAS No: 1203686-31-0
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 1033876
• PubChem ID: 71303213
• Update Time: 2025-09-26

4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-8-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-8-carbonitrile
• 4,4-dimethyl-2,3-dihydro-1H-isoquinoline-8-carbonitrile
• J-514010
• DB-305198
• DTXSID30744844
• 1203686-31-0

• Inchi： 1S/C12H14N2/c1-12(2)8-14-7-10-9(6-13)4-3-5-11(10)12/h3-5,14H,7-8H2,1-2H3
• InChI Key： HDWYBTIBSACTLF-UHFFFAOYSA-N
• SMILES： N1CC2C(C#N)=CC=CC=2C(C)(C)C1

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines